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Compound of Interest

Compound Name: p-(1-Adamantyl)toluene

Cat. No.: B072711 Get Quote

Essential Safety and Handling Guide for p-(1-
Adamantyl)toluene
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling p-(1-
Adamantyl)toluene in a laboratory setting. The following procedural guidance is based on the

known hazards of its structural analogs, toluene and adamantane, in the absence of a

comprehensive Safety Data Sheet (SDS) for p-(1-Adamantyl)toluene itself.

Hazard Assessment and Personal Protective
Equipment (PPE)
While specific toxicity data for p-(1-Adamantyl)toluene is limited, its structure—a toluene

molecule substituted with an adamantyl group—suggests a hazard profile influenced by both

components. Toluene is a flammable liquid and can cause skin irritation, while adamantane is a

combustible solid. A GHS classification indicates that p-(1-Adamantyl)toluene may cause

long-lasting harmful effects to aquatic life[1]. Therefore, a cautious approach to handling is

essential.

Engineering Controls:
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Always handle p-(1-Adamantyl)toluene in a certified chemical fume hood to minimize

inhalation exposure.

Ensure an emergency eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield where splashing

is possible.

Hand Protection: Chemical-resistant gloves are mandatory. Nitrile or Viton® gloves are

recommended based on the hazards of toluene.[2] Discard and replace gloves immediately if

they become contaminated.

Body Protection: A flame-retardant lab coat, fully buttoned, is required. For larger quantities

or operations with a higher risk of splashing, a chemical-resistant apron should be worn over

the lab coat.

Respiratory Protection: If working outside of a fume hood is unavoidable, a NIOSH-approved

respirator with organic vapor cartridges is necessary.

Operational Plan: Step-by-Step Handling
Procedures

Preparation:

Designate a specific area within a chemical fume hood for handling p-(1-
Adamantyl)toluene.

Assemble all necessary equipment and reagents before starting.

Ensure all containers are properly labeled.

Handling:

Since p-(1-Adamantyl)toluene is a solid at room temperature, use a spatula or scoop for

transfers.[3]
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Avoid generating dust, as adamantane derivatives can form explosive dust mixtures.

If heating is required, use a controlled heating source such as a heating mantle or a sand

bath. Avoid open flames.

Keep containers tightly closed when not in use.

Spill Management:

In case of a small spill, absorb the material with an inert, dry substance like sand or

vermiculite.

Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.

For larger spills, evacuate the area and contact your institution's environmental health and

safety (EHS) department.

Disposal Plan
All waste containing p-(1-Adamantyl)toluene must be treated as hazardous waste.

Waste Collection:

Collect all solid waste (e.g., contaminated gloves, paper towels, and excess reagent) in a

designated, sealed, and clearly labeled hazardous waste container.

Collect liquid waste solutions containing p-(1-Adamantyl)toluene in a separate, sealed,

and labeled container.

Container Management:

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines.

Store waste containers in a cool, dry, and well-ventilated secondary containment area,

away from incompatible materials.
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Final Disposal:

Arrange for pickup and disposal through your institution's certified hazardous waste

management provider.

Never dispose of p-(1-Adamantyl)toluene down the drain or in regular trash.

Quantitative Data Summary
The following table summarizes the known physical and chemical properties of p-(1-
Adamantyl)toluene.

Property Value

CAS Number 1459-55-8

Molecular Formula C₁₇H₂₂

Molecular Weight 226.36 g/mol

Appearance White to off-white solid

Melting Point 99 - 101 °C

Boiling Point 329.5 ± 12.0 °C (Predicted)

Density 1.054 ± 0.06 g/cm³ (Predicted)

Solubility
Insoluble in water (1.4E-4 g/L at 25 °C,

Calculated)[1]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of p-(1-
Adamantyl)toluene from receipt to disposal.
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Caption: Workflow for the safe handling of p-(1-Adamantyl)toluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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